![molecular formula C12H15NO5 B1519226 4-[2-(Acetylamino)ethoxy]-3-methoxybenzoic acid CAS No. 1096334-76-7](/img/structure/B1519226.png)
4-[2-(Acetylamino)ethoxy]-3-methoxybenzoic acid
Overview
Description
4-[2-(Acetylamino)ethoxy]-3-methoxybenzoic acid is a compound with a molecular weight of 253.25 g/mol . It is also known as meloxicam, a nonsteroidal anti-inflammatory drug (NSAID) used in the treatment of pain and inflammation associated with rheumatoid arthritis, osteoarthritis, and other inflammatory conditions.
Molecular Structure Analysis
The IUPAC name for this compound is this compound . The InChI code is 1S/C12H15NO5/c1-8(14)13-5-6-18-10-4-3-9(12(15)16)7-11(10)17-2/h3-4,7H,5-6H2,1-2H3,(H,13,14)(H,15,16) .Scientific Research Applications
Biotransformation and Metabolism
One study focused on the biotransformation of UV filters in cosmetics, demonstrating the metabolic pathways and identifying metabolites through in vitro experiments. Such research highlights the importance of understanding the metabolic fate of chemically similar compounds for their safe use in pharmaceutical and cosmetic products (León et al., 2009).
Antiparasitic Activity
Research on derivatives of related chemical structures has shown anticoccidial activity, suggesting potential applications in developing antiparasitic agents. These studies underline the bioactivity of similar chemical moieties, which could be relevant for designing new therapeutic agents (Rogers et al., 1964).
Eco-Friendly Synthesis for Cosmetic Ingredients
Investigations into the green chemistry synthesis of aromatic esters, including UV filters for cosmetics, indicate the environmental and commercial benefits of sustainable manufacturing practices. Such research could guide the eco-friendly synthesis of compounds including 4-[2-(Acetylamino)ethoxy]-3-methoxybenzoic acid and its derivatives for cosmetic use (Villa et al., 2005).
Synthesis and Characterization of Heterocyclic Compounds
A study on the synthesis and biological evaluation of compounds based on a related chemical structure demonstrated their antimicrobial and antitumor potential. This suggests that compounds like this compound could have applications in developing new pharmaceuticals (Moustafa, 2017).
Inhibitors for Viral Proteins
Research into specific inhibitors for the influenza virus neuraminidase protein using structurally similar compounds demonstrates the potential of this compound in antiviral research. Understanding the structural basis for inhibitor efficacy can inform the design of new drugs (Jedrzejas et al., 1995).
Safety and Hazards
properties
IUPAC Name |
4-(2-acetamidoethoxy)-3-methoxybenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO5/c1-8(14)13-5-6-18-10-4-3-9(12(15)16)7-11(10)17-2/h3-4,7H,5-6H2,1-2H3,(H,13,14)(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SOLICWIHGKYPDV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NCCOC1=C(C=C(C=C1)C(=O)O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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